4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide

• IUPAC Name: 4-(1,1-dioxothiazinan-2-yl)-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C20H27N5O4S2/c26-30(27)15-2-1-12-25(30)18-4-6-19(7-5-18)31(28,29)23-16-17-8-13-24(14-9-17)20-21-10-3-11-22-20/h3-7,10-11,17,23H,1-2,8-9,12-16H2
• InChI Key: LLQORRPUVJQFLG-UHFFFAOYSA-N
• Canonical SMILES: C1CCS(=O)(=O)N(C1)C2=CC=C(C=C2)S(=O)(=O)NCC3CCN(CC3)C4=NC=CC=N4
• Molecular Formula: C20H27N5O4S2
• Molecular Weight: 465.6 g/mol

Description

4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide is a useful research compound. Its molecular formula is C20H27N5O4S2 and its molecular weight is 465.59. The purity is usually 95%.
BenchChem offers high-quality 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(1,1-dioxido-1,2-thiazinan-2-yl)-N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Molecular Antagonists and HIV-1 Infection Prevention

The compound's structural characteristics, including its active groups like pyridine, benzenesulfonyl, and bromine atom, make it a subject of interest in the development of molecular antagonists. Specifically, it has been explored as a targeting preparation for preventing human HIV-1 infection, representing a significant step in the search for effective HIV therapies (Cheng De-ju, 2015).

Antagonism of A2B Adenosine Receptors

A series of the compound derivatives have demonstrated potent antagonistic effects on the A2B adenosine receptors. These derivatives have undergone evaluations for their binding affinities, showing high affinity and selectivity for the A2B receptor, which is crucial for various physiological processes, including immunological responses, and potentially offering pathways for therapeutic interventions (Cristina Esteve et al., 2006).

Antimicrobial Activity

Newly synthesized derivatives of the compound have been screened for their antimicrobial properties, showing significant activity against multiple microbial strains. This highlights the compound's potential as a foundation for developing new antimicrobial agents, addressing the growing concern of antibiotic resistance (N. Desai, Atul H. Makwana, R. Senta, 2016).

Inhibition of Human Carbonic Anhydrase Isozymes

The compound and its derivatives have been studied for their inhibitory effects on human carbonic anhydrases (CAs), particularly the tumor-associated isoforms hCA IX and XII. The inhibition of these isoforms is significant for understanding and potentially managing the progression of certain cancers, offering a pathway for targeted cancer therapies (A. Alafeefy et al., 2015).